Cas no 1803600-41-0 (5-(furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 5-(furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 1803600-41-0
• MDL: MFCD28348201
• CID: 4617381
• PubChem ID: 102555171
• Update Time: 2025-10-05

5-(furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride

• MDL： MFCD28348201

Additional information on 5-(furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride

Comprehensive Overview of 5-(furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 1803600-41-0)

The compound 5-(furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 1803600-41-0) is a chemically synthesized derivative of tetrahydropyridine, featuring a furan ring substitution. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential biological activity. The presence of the furan-2-yl moiety and the methyl group at the 4-position of the tetrahydropyridine ring enhances its reactivity and binding affinity, making it a valuable intermediate in drug discovery.

In recent years, the demand for novel heterocyclic compounds like 5-(furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride has surged, driven by advancements in medicinal chemistry and the need for targeted therapeutics. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders, given the structural similarity to other bioactive tetrahydropyridine derivatives. The compound's hydrochloride salt form improves solubility, facilitating in vitro and in vivo studies.

The synthesis of 5-(furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride typically involves multi-step organic reactions, including cyclization and functional group transformations. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods align with current Good Manufacturing Practices (GMP), ensuring compliance with regulatory standards for research and development.

From an industrial perspective, the compound's scalability and stability under various conditions are critical. Its thermal stability and photochemical properties have been investigated to optimize storage and handling protocols. Additionally, the growing interest in green chemistry has prompted studies into eco-friendly synthesis routes, reducing the environmental footprint of production.

Beyond pharmaceuticals, 5-(furan-2-yl)-4-methyl-1,2,3,6-tetrahydropyridine hydrochloride has potential applications in material science, particularly in the development of functional polymers and coatings. Its unique electronic properties, attributed to the conjugated furan ring, make it a candidate for organic electronics and sensor technologies.

As the scientific community continues to explore the versatility of this compound, its role in addressing global challenges such as antimicrobial resistance and neurodegenerative diseases remains a focal point. Collaborative efforts between academia and industry are expected to unlock further innovations, solidifying its position as a key player in modern chemistry.